![molecular formula C18H21NO3S B3937163 N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide](/img/structure/B3937163.png)
N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide
Overview
Description
N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide, also known as BMEA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BMEA is a member of the class of compounds known as arylacetamides, which have been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide is not fully understood. However, it has been suggested that this compound may exert its biological effects through the inhibition of protein synthesis. This compound has been found to inhibit the activity of the ribosome, a cellular structure responsible for protein synthesis. This inhibition of protein synthesis may lead to the inhibition of cell growth and proliferation, making this compound a potential candidate for the treatment of cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, a form of programmed cell death. Additionally, this compound has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This compound has also been found to exhibit antifungal properties by disrupting the cell membrane of fungal cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes this compound a potential candidate for the development of cancer therapies. Additionally, this compound has been found to exhibit anti-inflammatory and antifungal properties, making it a potential candidate for the treatment of inflammatory diseases and fungal infections. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for the research on N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide. One potential direction is the development of this compound-based cancer therapies. Further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential interactions with other cancer therapies. Another potential direction is the investigation of this compound as a potential treatment for inflammatory diseases and fungal infections. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.
Scientific Research Applications
N-[2-(benzylthio)ethyl]-2-(4-methoxyphenoxy)acetamide has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antifungal properties. In recent years, this compound has gained attention as a potential therapeutic agent for the treatment of cancer due to its ability to inhibit the growth of cancer cells. Additionally, this compound has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. This compound has also been found to exhibit antifungal properties, making it a potential candidate for the treatment of fungal infections.
properties
IUPAC Name |
N-(2-benzylsulfanylethyl)-2-(4-methoxyphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3S/c1-21-16-7-9-17(10-8-16)22-13-18(20)19-11-12-23-14-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWPWYDSMDGZIAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NCCSCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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